Cas no 1781452-08-1 (7-Fluoroisoquinoline-3-carbonitrile)

• Product Name: 7-Fluoroisoquinoline-3-carbonitrile
• CAS No: 1781452-08-1
• MF: C₁₀H₅FN₂
• MW: 172.15850520134
• CID: 4822196
• Update Time: 2025-08-04

7-Fluoroisoquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Fluoroisoquinoline-3-carbonitrile

• Inchi： 1S/C10H5FN2/c11-9-2-1-7-4-10(5-12)13-6-8(7)3-9/h1-4,6H
• InChI Key： JRGHVYGRZSUFSQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C#N)N=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 7-Fluoroisoquinoline-3-carbonitrile

Professional Introduction to 7-Fluoroisoquinoline-3-carbonitrile (CAS No. 1781452-08-1)

7-Fluoroisoquinoline-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1781452-08-1, belongs to the isoquinoline family, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of a fluoro group and a nitrile moiety in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 7-Fluoroisoquinoline-3-carbonitrile consists of a benzene-like ring system fused with a pyridine-like heterocycle, featuring a fluorine atom at the 7-position and a nitrile group at the 3-position. This unique arrangement contributes to its distinct electronic and steric properties, which are crucial for interactions with biological targets. The fluorine atom, in particular, is known to modulate the metabolic stability and binding affinity of molecules, while the nitrile group can serve as a pharmacophore for various biological activities.

In recent years, there has been a growing interest in isoquinoline derivatives due to their potential as intermediates in the synthesis of bioactive molecules. Research has demonstrated that compounds within this class exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine and nitrile substituents further expands the spectrum of possible applications, making 7-Fluoroisoquinoline-3-carbonitrile a promising candidate for further exploration.

One of the most compelling aspects of 7-Fluoroisoquinoline-3-carbonitrile is its utility as a building block in medicinal chemistry. The compound's structural features allow for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. The fluoro group's ability to enhance binding interactions with protein targets makes this compound particularly valuable in such applications.

The synthesis of 7-Fluoroisoquinoline-3-carbonitrile involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps typically include cyclization reactions to form the isoquinoline core, followed by functional group transformations such as fluorination and nitrile introduction. These synthetic routes often require precise control over reaction conditions to ensure high yields and purity, underscoring the importance of advanced synthetic methodologies in producing this compound.

The pharmacological evaluation of 7-Fluoroisoquinoline-3-carbonitrile has revealed several intriguing findings. Preclinical studies have shown that derivatives of this compound exhibit significant activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases. These findings underscore the need for further clinical investigations to fully understand its therapeutic potential.

The role of computational chemistry in studying 7-Fluoroisoquinoline-3-carbonitrile cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions, thereby accelerating the drug discovery process. By leveraging computational tools alongside experimental approaches, scientists can more efficiently develop novel therapeutics based on this compound.

The future prospects for 7-Fluoroisoquinoline-3-carbonitrile are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Innovations in synthetic chemistry continue to enhance our ability to produce this compound efficiently and in larger quantities, facilitating further research and development. As our understanding of its biological activities grows, so too does its potential as a therapeutic agent.

In conclusion, 7-Fluoroisoquinoline-3-carbonitrile (CAS No. 1781452-08-1) is a versatile and highly promising compound with significant implications for pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for drug development across multiple therapeutic areas. With continued advancements in synthetic methodologies and computational techniques, this compound is poised to play a crucial role in the discovery and development of novel treatments.